Cas no 1330750-47-4 (3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel-
• CAS No: 1330750-47-4
• MF: C₁₀H₁₄Cl₂N₂O₂
• MW: 265.136360645294
• CID: 4584265
• Update Time: 2025-07-15

3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• Rac-(3r,4s)-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride, trans
• 3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel-

• Inchi： 1S/C10H12N2O2.2ClH/c13-10(14)9-6-12-5-8(9)7-1-3-11-4-2-7;;/h1-4,8-9,12H,5-6H2,(H,13,14);2*1H/t8-,9+;;/m1../s1
• InChI Key： GUMWLQDUMJSNQW-BPRGXCPLSA-N
• SMILES： N1C[C@H](C2=CC=NC=C2)[C@@H](C(O)=O)C1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel- (CAS No. 1330750-47-4)

3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel- (CAS No. 1330750-47-4) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its pyrrolidine core and pyridine substituent, has garnered attention for its unique structural features and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

The stereochemistry of this compound, denoted as (3R,4S)-rel-, is critical for its biological activity. Chirality often dictates the efficacy and selectivity of pharmaceutical agents, making this derivative a valuable candidate for asymmetric synthesis and medicinal chemistry projects. Recent studies highlight its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.

In the context of green chemistry and sustainable synthesis, 3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel- has been investigated for its compatibility with catalytic methods and solvent-free reactions. These approaches align with the growing demand for environmentally friendly processes in the pharmaceutical industry. Additionally, its hydrochloride salt form enhances solubility, a property highly sought after in formulation development.

From a computational chemistry perspective, this compound's molecular interactions have been modeled to predict its binding affinities with various biological targets. Such in silico studies are pivotal in accelerating drug discovery, reducing reliance on costly and time-consuming experimental trials. The integration of machine learning and artificial intelligence in predicting the behavior of such compounds is another trending area of research.

The versatility of 3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel- extends to its use in peptide mimetics and protease inhibitors. These applications are particularly relevant in the development of treatments for viral infections and metabolic diseases, topics that have gained prominence in recent years. Its structural resemblance to natural amino acids further underscores its utility in designing bioactive molecules.

Quality control and analytical characterization of this compound are essential for ensuring its suitability in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and stereochemical integrity. These methods are crucial for meeting the stringent standards of Good Manufacturing Practice (GMP) in pharmaceutical production.

In summary, 3-Pyrrolidinecarboxylic acid, 4-(4-pyridinyl)-, hydrochloride (1:2), (3R,4S)-rel- (CAS No. 1330750-47-4) represents a multifaceted compound with broad applications in modern chemistry and drug discovery. Its unique structural attributes, combined with the growing emphasis on sustainable synthesis and computational approaches, position it as a valuable asset in scientific research. As the demand for innovative therapeutics continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.